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Compound of Interest

Bis(dimethylamino)chlorophosphin
Compound Name:
e

Cat. No.: B1582491

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, reactivity, and
synthetic applications of bis(dimethylamino)chlorophosphine. It is intended to serve as a
technical resource for professionals in research and development who utilize phosphorus-
containing reagents. The document details the core reactivity through nucleophilic substitution,
outlines its applications in catalysis and pharmaceutical synthesis, and provides practical
experimental guidance.

Core Chemical Properties and Reactivity Profile

Bis(dimethylamino)chlorophosphine, also known as N,N,N',N'-
tetramethylphosphorodiamidous chloride, is a versatile organophosphorus reagent valued for
its role in creating P-N and P-C bonds.[1] Its utility stems from the highly reactive phosphorus-
chlorine (P-Cl) bond. The phosphorus(lll) center is electrophilic and readily undergoes
nucleophilic substitution, with the chloride ion acting as an effective leaving group.

The presence of two dimethylamino groups influences the electronic properties of the
phosphorus atom, modulating its reactivity. The compound is a liquid at room temperature and
is soluble in many common organic solvents like dichloromethane and toluene.[1] However, it is
sensitive to moisture and air, reacting with water, which necessitates handling under an inert
atmosphere (e.g., nitrogen or argon).[1]
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Physicochemical and Safety Data

Quantitative data for bis(dimethylamino)chlorophosphine is summarized below for easy
reference.

Table 1: Physicochemical Properties

Property Value Reference
CAS Number 3348-44-5 [2][3]
Molecular Formula CaH12CIN2P [2][3]
Molecular Weight 154.58 g/mol [2][3]
Appearance Colorless Liquid [4]

Density 1.060 g/mL at 25 °C [4]
Refractive Index (n20/D) 1.500 [4]

Flash Point 76.7 °C (170.1 °F) [4]

| Storage Temperature | 2-8°C [[4] |

Table 2: Safety and Hazard Information

Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Identification
H314: Causes
Corrosive GHSO05 Danger severe skin burns

and eye damage

| Other Hazards | - | - | EUHO014: Reacts violently with water |

Data sourced from Sigma-Aldrich safety information.[4]

Key Reaction Pathways and Synthetic Applications
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The primary mode of reactivity for bis(dimethylamino)chlorophosphine is nucleophilic
substitution at the phosphorus center. This pathway is fundamental to its application in
synthesizing a wide range of organophosphorus compounds.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1582491?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o . . Nucleophile (Nu-H)
(Bls(dlmethylamlno)chlorophosphlne) ((e.g., R-OH, R-NHa, R-MgX))

Nucleophilic|Attack

Substituted Product
( [(Me2N)2P-Nu] ) (Bypfoduct(e-g.,HCI))

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Setup
Flame-dry flask under N2/Ar atmosphere.

!

2. Reagent Prep
Dissolve Alcohol & Base in anhydrous DCM.

3. Cooling
Cool solution to 0°C.

4. Addition
Add Bis(dimethylamino)chlorophosphine dropwise.

5. Reaction
Stir and monitor via TLC or 3:P NMR.

6. Workup
Quench, extract with DCM, wash, and dry.

!

7. Purification
Concentrate and purify via column chromatography.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1582491?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582491?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

o 1. 3348-44-5(Bis(dimethylamino)chlorophosphine) | Kuujia.com [kuujia.com]
e 2. alfa-chemistry.com [alfa-chemistry.com]

e 3. scbt.com [scbt.com]

e 4. Bis(dimethylamino)chlorophosphine 96 3348-44-5 [sigmaaldrich.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Reactivity of
Bis(dimethylamino)chlorophosphine]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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